Cas no 92906-36-0 (7-Hydroxy-4-(4-pyridyl)coumarin)

• Product Name: 7-Hydroxy-4-(4-pyridyl)coumarin
• CAS No: 92906-36-0
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD01752122
• CID: 801047
• PubChem ID: 5702839
• Update Time: 2025-09-20

7-Hydroxy-4-(4-pyridyl)coumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-4-(4-pyridinyl)-
• 7-HYDROXY-4-(4-PYRIDYL)COUMARIN
• MFCD01752122
• Coumarin, 7-hydroxy-4-(4-pyridyl)-
• 92906-36-0
• 7-hydroxy-4-pyridin-4-ylchromen-2-one
• 2H-1-Benzopyran-2-one, 7-hydroxy-4-(4-pyridyl)
• AKOS015910182
• SCHEMBL5085649
• 7-hydroxy-4-(pyridin-4-yl)-2H-chromen-2-one
• NIOSH/GN7627500
• FT-0684446
• 7-hydroxy-4-(4-pyridinyl)-2H-chromen-2-one
• GN76275000
• DTXSID10420674
• 7-Hydroxy-4-(4-pyridyl)coumarin

• MDL： MFCD01752122
• Inchi： 1S/C14H9NO3/c16-10-1-2-11-12(9-3-5-15-6-4-9)8-14(17)18-13(11)7-10/h1-8,16H
• InChI Key： PTBKPYBPJZBSMP-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CN=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 239.058243149g/mol
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 489.7±45.0 °C at 760 mmHg
• Flash Point: 249.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

7-Hydroxy-4-(4-pyridyl)coumarin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins